Cas no 2026515-45-5 (6-(4,4-Difluoropiperidin-1-yl)nicotinic acid)
6-(4,4-Difluoropiperidin-1-yl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2026515-45-5
- 6-(4,4-difluoropiperidin-1-yl)pyridine-3-carboxylic acid
- SCHEMBL24214234
- AKOS026708688
- F1907-4227
- 6-(4,4-difluoropiperidin-1-yl)nicotinic acid
- 3-Pyridinecarboxylic acid, 6-(4,4-difluoro-1-piperidinyl)-
- 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid
-
- Inchi: 1S/C11H12F2N2O2/c12-11(13)3-5-15(6-4-11)9-2-1-8(7-14-9)10(16)17/h1-2,7H,3-6H2,(H,16,17)
- InChI Key: BCWCDBMQCJFGFD-UHFFFAOYSA-N
- SMILES: FC1(CCN(C2C=CC(C(=O)O)=CN=2)CC1)F
Computed Properties
- Exact Mass: 242.08668395g/mol
- Monoisotopic Mass: 242.08668395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 418.9±45.0 °C(Predicted)
- pka: 3.15±0.10(Predicted)
6-(4,4-Difluoropiperidin-1-yl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D272341-100mg |
6-(4,4-Difluoropiperidin-1-yl)nicotinic Acid |
2026515-45-5 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | D272341-500mg |
6-(4,4-Difluoropiperidin-1-yl)nicotinic Acid |
2026515-45-5 | 500mg |
$ 365.00 | 2022-06-02 | ||
| TRC | D272341-1g |
6-(4,4-Difluoropiperidin-1-yl)nicotinic Acid |
2026515-45-5 | 1g |
$ 570.00 | 2022-06-02 | ||
| Life Chemicals | F1907-4227-0.25g |
6-(4,4-difluoropiperidin-1-yl)nicotinic acid |
2026515-45-5 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-4227-0.5g |
6-(4,4-difluoropiperidin-1-yl)nicotinic acid |
2026515-45-5 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-4227-1g |
6-(4,4-difluoropiperidin-1-yl)nicotinic acid |
2026515-45-5 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-4227-2.5g |
6-(4,4-difluoropiperidin-1-yl)nicotinic acid |
2026515-45-5 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-4227-5g |
6-(4,4-difluoropiperidin-1-yl)nicotinic acid |
2026515-45-5 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-4227-10g |
6-(4,4-difluoropiperidin-1-yl)nicotinic acid |
2026515-45-5 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
6-(4,4-Difluoropiperidin-1-yl)nicotinic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid
Introduction to 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid (CAS No. 2026515-45-5)
6-(4,4-Difluoropiperidin-1-yl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2026515-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nicotinic acid derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural incorporation of a 4,4-difluoropiperidine moiety into the nicotinic acid backbone introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.
The significance of 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid lies in its potential to interact with biological targets in novel ways. Nicotinic acid derivatives are widely recognized for their role in modulating lipid metabolism, inflammation, and vascular function. The presence of the 4,4-difluoropiperidine group enhances the compound's metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic challenges.
In the context of contemporary research, 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid has been investigated for its potential role in neurodegenerative diseases. Nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and neuroprotection. The structural modification with the 4,4-difluoropiperidine moiety may enhance selectivity for specific nAChR subtypes, thereby minimizing side effects associated with broader receptor activation. Preliminary studies have indicated that this compound exhibits promising activity in preclinical models of Alzheimer's disease and Parkinson's disease, highlighting its potential as a lead compound for further development.
Another area of interest for 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid is its role in modulating immune responses. Nicotinic acid derivatives have been shown to influence immune cell function by interacting with G protein-coupled receptors (GPCRs) such as GPR109A. The introduction of the 4,4-difluoropiperidine group may enhance the compound's ability to modulate these receptors, leading to novel immunomodulatory therapies. Research has suggested that this compound could be particularly useful in treating chronic inflammatory conditions by selectively targeting immune pathways without causing significant systemic side effects.
The synthesis of 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid (CAS No. 2026515-45-5) represents a significant achievement in synthetic organic chemistry. The preparation involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. The use of fluorinated piperidine derivatives has become increasingly popular in medicinal chemistry due to their enhanced bioavailability and metabolic stability.
The pharmacokinetic properties of 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid are another critical aspect that has been extensively studied. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles due to their increased lipophilicity and resistance to enzymatic degradation. Preliminary pharmacokinetic studies have indicated that this compound has a favorable half-life and bioavailability, suggesting its potential for oral administration. Additionally, the compound's solubility profile has been optimized through structural modifications to enhance its solubility in both aqueous and lipid-based formulations.
From a regulatory perspective, the development of new pharmaceutical compounds like 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid must adhere to stringent guidelines set forth by global regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines ensure that new drugs are safe, effective, and quality-controlled before they reach clinical use. The synthetic pathways used to produce this compound must be well-documented and validated to meet regulatory standards. Furthermore, preclinical studies must be conducted to evaluate its safety profile and efficacy in animal models before human trials can begin.
The future prospects of 6-(4,4-Difluoropiperidin-1-yl)nicotinic acid are vast and exciting. As research continues to uncover new biological activities and mechanisms of action for nicotinic acid derivatives, this compound is poised to play a significant role in addressing unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating preclinical findings into clinical applications. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design will further accelerate the development process.
In conclusion,6-(4,4-Difluoropiperidin-1-yl)nicotinic acid (CAS No. 2026515-45-5) is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to modulate biological pathways related to neurodegenerative diseases、immunomodulation、and lipid metabolism makes it an attractive candidate for further research and development。With continued advancements in synthetic chemistry、pharmacology、and regulatory science,this compound holds promise for improving human health outcomes worldwide。
2026515-45-5 (6-(4,4-Difluoropiperidin-1-yl)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)